"3-Bromo-2-methyl-5-(trifluoromethyl)aniline" CAS number 232267-31-1
"3-Bromo-2-methyl-5-(trifluoromethyl)aniline" CAS number 232267-31-1
An In-depth Technical Guide to 3-Bromo-2-methyl-5-(trifluoromethyl)aniline (CAS: 232267-31-1)
Authored by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 3-Bromo-2-methyl-5-(trifluoromethyl)aniline, CAS Number 232267-31-1. This highly functionalized aniline derivative is a valuable building block in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries. Its unique substitution pattern—featuring a bromine atom, a methyl group, and a trifluoromethyl group—offers a versatile platform for molecular elaboration. This document details the compound's physicochemical properties, presents a representative synthetic methodology, explores its chemical reactivity and applications, and outlines critical safety and handling protocols. It is intended for researchers, chemists, and professionals in drug discovery and development who require a deep technical understanding of this important chemical intermediate.
Core Compound Profile and Physicochemical Properties
3-Bromo-2-methyl-5-(trifluoromethyl)aniline is a substituted aromatic amine whose utility is defined by the interplay of its functional groups. The trifluoromethyl (-CF3) group, a strong electron-withdrawing moiety, significantly impacts the electronic properties of the benzene ring and the basicity of the aniline nitrogen. It is known to enhance metabolic stability and lipophilicity in drug candidates, making it a prized feature in medicinal chemistry.[1] The bromine atom serves as a key synthetic handle, readily participating in a variety of cross-coupling reactions. The methyl group provides steric and electronic influence, further tuning the molecule's reactivity and physical properties.
Key Properties Summary
The following table summarizes the essential physicochemical data for 3-Bromo-2-methyl-5-(trifluoromethyl)aniline.
| Property | Value | Source |
| CAS Number | 232267-31-1 | [2] |
| Molecular Formula | C₈H₇BrF₃N | [2][3] |
| Molecular Weight | 254.05 g/mol | [2][3] |
| Appearance | Typically a white to off-white powder or solid | [4] |
| Purity | Commercially available with >95% purity | [4] |
| SMILES | NC1=CC(C(F)(F)F)=CC(Br)=C1C | [2] |
| InChIKey | GAGJAAFFKXJAFU-UHFFFAOYSA-N | [3] |
Synthesis and Purification Strategy
While specific, peer-reviewed synthetic procedures for CAS 232267-31-1 are not extensively documented in public literature, a logical and effective route can be designed based on established principles of aromatic chemistry. The most direct approach involves the electrophilic bromination of the precursor, 2-methyl-5-(trifluoromethyl)aniline.
Retrosynthetic Analysis and Strategy
The directing effects of the substituents on the precursor's aromatic ring are paramount. The amino (-NH₂) group is a powerful ortho-, para-director, while the methyl (-CH₃) group is a weaker ortho-, para-director. The trifluoromethyl (-CF₃) group is a meta-director. The combined influence of the strongly activating amino group and the methyl group will direct the incoming electrophile (Br⁺) to the positions ortho and para to the amine. The position between the methyl and amino groups is sterically hindered. Therefore, bromination is expected to occur at the position ortho to the amine and meta to the trifluoromethyl group, yielding the desired product.
Caption: Retrosynthetic approach for the target molecule.
Experimental Protocol: Electrophilic Bromination
This protocol is a representative procedure. Researchers should perform small-scale trials to optimize conditions.
Materials:
-
2-methyl-5-(trifluoromethyl)aniline
-
N-Bromosuccinimide (NBS)
-
Acetonitrile (CH₃CN), anhydrous
-
Dichloromethane (DCM)
-
Saturated aqueous sodium bicarbonate (NaHCO₃)
-
Saturated aqueous sodium thiosulfate (Na₂S₂O₃)
-
Brine (saturated NaCl solution)
-
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
-
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 2-methyl-5-(trifluoromethyl)aniline in anhydrous acetonitrile (approx. 0.2 M concentration).
-
Cooling: Cool the solution to 0 °C using an ice-water bath. An inert atmosphere (e.g., nitrogen or argon) is recommended to prevent oxidation of the aniline.
-
Reagent Addition: Add N-Bromosuccinimide (1.05 equivalents) portion-wise to the stirred solution over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C. The use of NBS is a safer and more selective alternative to elemental bromine for anilines.
-
Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 1-3 hours).
-
Quenching: Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate to consume any unreacted bromine species, followed by saturated aqueous sodium bicarbonate to neutralize any acidic byproducts.
-
Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3x volumes).
-
Washing: Wash the combined organic layers sequentially with water and brine.
-
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
-
Purification: The crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield the final product as a solid.
Chemical Reactivity and Synthetic Utility
3-Bromo-2-methyl-5-(trifluoromethyl)aniline is a versatile intermediate due to its multiple reactive sites. Its synthetic potential is a cornerstone of its value in drug development.
Key Transformation Pathways
The primary reactive sites are the amino group and the bromo substituent. The trifluoromethyl group enhances the stability of the molecule and modulates the reactivity of the other functional groups.
Caption: Key synthetic transformations of the title compound.
-
Reactions at the Amino Group: The -NH₂ group can undergo standard aniline chemistry. It can be acylated to form amides, alkylated, or converted into a diazonium salt. This diazonium intermediate is highly valuable as it can be transformed into a wide array of functional groups (e.g., -OH, -CN, -I, -H) via Sandmeyer or related reactions.[5]
-
Reactions at the Bromo Group: The C-Br bond is a prime site for transition metal-catalyzed cross-coupling reactions. This allows for the facile construction of carbon-carbon (e.g., Suzuki, Heck, Sonogashira couplings) or carbon-heteroatom (e.g., Buchwald-Hartwig amination) bonds, enabling the connection of this aniline core to other complex molecular fragments.[6]
Applications in Drug Discovery and Development
The structural motifs present in 3-Bromo-2-methyl-5-(trifluoromethyl)aniline are frequently found in biologically active compounds. The trifluoromethyl group, in particular, is a bioisostere for several groups and is known to improve key drug properties.[1][7]
Strategic Value in Medicinal Chemistry
The incorporation of this aniline derivative into a potential drug molecule can confer several advantages:
-
Metabolic Stability: The C-F bond is exceptionally strong, making the -CF₃ group resistant to oxidative metabolism by cytochrome P450 enzymes. This can increase the half-life of a drug.
-
Lipophilicity: The -CF₃ group increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and improve oral bioavailability.
-
Binding Affinity: The highly polarized nature of the -CF₃ group can lead to favorable interactions (e.g., dipole-dipole, hydrogen bonding) with target proteins, potentially increasing binding affinity and potency.
-
Synthetic Handle: As detailed above, the bromine atom provides a reliable point for late-stage functionalization, allowing for the synthesis of a library of analogues to explore structure-activity relationships (SAR).
Anilines containing both trifluoromethyl and halogen substituents are key intermediates in the synthesis of several kinase inhibitors and other targeted therapies for cancer, such as Nilotinib.[6][8]
Caption: Logic flow from structure to utility in drug design.
Safety, Handling, and Storage
Proper handling of 3-Bromo-2-methyl-5-(trifluoromethyl)aniline is essential to ensure laboratory safety. The compound is classified as an irritant and potentially harmful.[3]
GHS Hazard Information
The following data is aggregated from multiple suppliers and databases. Users must consult the specific Safety Data Sheet (SDS) provided by their vendor. A related compound, 3-Bromo-5-(trifluoromethyl)aniline, has comprehensive GHS data that serves as a strong reference.[9][10]
| Hazard Class | Code | Statement |
| Skin Corrosion/Irritation | H315 | Causes skin irritation |
| Serious Eye Damage/Irritation | H319 | Causes serious eye irritation |
| Specific Target Organ Toxicity | H335 | May cause respiratory irritation |
| Acute Toxicity (Oral) | H302 | Harmful if swallowed |
| Acute Toxicity (Inhalation) | H332 | Harmful if inhaled |
Recommended Handling and Storage
-
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[10][11]
-
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of dust or vapors.[10][12]
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Some suppliers recommend storage under an inert atmosphere.[3][10] Keep away from strong oxidizing agents.
-
First Aid Measures:
-
Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[10]
-
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[10]
-
Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[10][12]
-
Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce vomiting. Seek medical attention.[10]
-
References
-
PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. Retrieved from [Link]
-
IUCr. (n.d.). Synthesis and crystal structure of (E)-N-[(2-bromophenyl)methylidene]-3,5-bis(trifluoromethyl)aniline. Retrieved from [Link]
-
Imaginechem. (n.d.). 3-bromo-2-methyl-5-(trifluoromethyl)aniline CAS NO.232267-31-1. Retrieved from [Link]
-
BIOFOUNT. (n.d.). 3-Bromo-2-methyl-5-(trifluoromethyl)aniline. Retrieved from [Link]
- Google Patents. (n.d.). CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline.
-
Angene Chemical. (2024). Safety Data Sheet: 3,5-Di(trifluoromethyl)aniline. Retrieved from [Link]
-
ResearchGate. (n.d.). Development of Synthetic Route for 3‐Amino‐5‐halo‐2‐iodobenzoates. Retrieved from [Link]
-
ResearchGate. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Retrieved from [Link]
- Google Patents. (n.d.). EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.
-
MDPI. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Retrieved from [Link]
-
Journal of Biomedical Research & Environmental Sciences. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from [Link]
Sources
- 1. jelsciences.com [jelsciences.com]
- 2. 232267-31-1|3-Bromo-2-methyl-5-(trifluoromethyl)aniline|BLD Pharm [bldpharm.com]
- 3. 232267-31-1|3-Bromo-2-methyl-5-(trifluoromethyl)aniline|3-Bromo-2-methyl-5-(trifluoromethyl)aniline|-范德生物科技公司 [bio-fount.com]
- 4. 3-bromo-2-methyl-5-(trifluoromethyl)aniline, CasNo.232267-31-1 Gansu Senfu Chemical Co., Ltd China (Mainland) [senfuchem.lookchem.com]
- 5. researchgate.net [researchgate.net]
- 6. EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride - Google Patents [patents.google.com]
- 7. mdpi.com [mdpi.com]
- 8. researchgate.net [researchgate.net]
- 9. 3-Bromo-5-(trifluoromethyl)aniline | C7H5BrF3N | CID 2735880 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 10. assets.thermofisher.com [assets.thermofisher.com]
- 11. angenechemical.com [angenechemical.com]
- 12. assets.thermofisher.cn [assets.thermofisher.cn]
